Cas no 2639406-10-1 (2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid)

• Product Name: 2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid
• CAS No: 2639406-10-1
• MF: C₂₁H₂₃BrN₂O₅S
• MW: 495.38672375679
• CID: 6503217
• PubChem ID: 165902253
• Update Time: 2025-05-30

2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-[(benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid
• EN300-27732164
• 2639406-10-1
• 2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid

• Inchi： 1S/C21H23BrN2O5S/c22-16-13-30-18(23-16)21(29-12-17(25)26)9-10-24(20(14-21)7-4-8-20)19(27)28-11-15-5-2-1-3-6-15/h1-3,5-6,13H,4,7-12,14H2,(H,25,26)
• InChI Key： RKMFRGFSJLJJRU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCN(C(=O)OCC3C=CC=CC=3)C3(C2)CCC3)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 494.05111g/mol
• Monoisotopic Mass: 494.05111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on 2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid

Comprehensive Overview of 2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid (CAS No. 2639406-10-1)

The compound 2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid (CAS No. 2639406-10-1) is a highly specialized spirocyclic derivative with significant potential in medicinal chemistry and drug discovery. Its unique structural features, including the azaspiro[3.5]nonane core and 4-bromo-1,3-thiazole moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine and personalized therapeutics.

One of the most searched topics in pharmaceutical research revolves around the development of novel heterocyclic compounds, and this molecule fits perfectly into that narrative. The presence of a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functionality enhances its versatility in peptide synthesis and prodrug design. These attributes are particularly relevant given the current focus on bioconjugation and targeted drug delivery systems, which are hot topics in AI-driven drug development platforms.

From a synthetic chemistry perspective, the spirocyclic scaffold of this compound offers three-dimensional complexity, a feature highly sought after in fragment-based drug design. The 4-bromo-thiazole subunit further provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling rapid diversification for structure-activity relationship (SAR) studies. This aligns with the industry's shift toward high-throughput screening and computational chemistry tools to accelerate lead optimization.

The physicochemical properties of this compound, including its logP and hydrogen bond acceptors/donors, suggest favorable drug-likeness metrics, a critical consideration in modern hit-to-lead campaigns. Its molecular weight and polar surface area also position it within the desirable range for central nervous system (CNS) permeability, a key area of interest for neurodegenerative disease research. These characteristics make it a compelling candidate for blood-brain barrier (BBB) penetration studies, a frequently searched topic in neuroscience forums.

In the context of intellectual property and patent landscapes, derivatives of azaspiro[3.5]nonane have garnered attention for their kinase inhibition potential, particularly in oncology applications. The bromo-thiazole moiety, meanwhile, is a common pharmacophore in antimicrobial and antiviral agents, reflecting the compound's relevance in infectious disease research. Such dual applicability underscores its value in multi-target drug discovery, a trending approach in polypharmacology.

For analytical chemists, the compound's chromatographic behavior and mass spectrometry fragmentation patterns are of particular interest, especially given the rise of LC-MS/MS techniques in metabolomics and bioanalysis. Its UV absorption profile also facilitates detection in high-performance liquid chromatography (HPLC) methods, a staple technique in quality control laboratories worldwide.

As the pharmaceutical industry increasingly adopts green chemistry principles, the synthetic routes to access this spirocyclic building block are being optimized for atom economy and reduced solvent waste. This aligns with broader ESG (Environmental, Social, and Governance) initiatives in life sciences, a topic generating substantial search traffic among sustainability-conscious researchers.

In summary, 2-({5-[(Benzyloxy)carbonyl]-8-(4-bromo-1,3-thiazol-2-yl)-5-azaspiro[3.5]nonan-8-yl}oxy)acetic acid represents a multifunctional chemical entity with cross-disciplinary relevance. Its structural elegance and synthetic versatility position it at the intersection of cutting-edge drug discovery, materials science, and chemical biology, making it a compound worthy of deeper exploration in both academic and industrial settings.